Cas no 898435-79-5 (2-methanesulfonyl-N-(4-methoxynaphthalen-1-yl)benzamide)

• Product Name: 2-methanesulfonyl-N-(4-methoxynaphthalen-1-yl)benzamide
• CAS No: 898435-79-5
• MF: C₁₉H₁₇NO₄S
• MW: 355.40758395195
• CID: 6604882
• PubChem ID: 7267045
• Update Time: 2025-05-21

2-methanesulfonyl-N-(4-methoxynaphthalen-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methanesulfonyl-N-(4-methoxynaphthalen-1-yl)benzamide
• N-(4-methoxynaphthalen-1-yl)-2-methylsulfonylbenzamide
• F2556-0211
• N-(4-methoxynaphthalen-1-yl)-2-(methylsulfonyl)benzamide
• AKOS024660026
• 898435-79-5

• Inchi： 1S/C19H17NO4S/c1-24-17-12-11-16(13-7-3-4-8-14(13)17)20-19(21)15-9-5-6-10-18(15)25(2,22)23/h3-12H,1-2H3,(H,20,21)
• InChI Key： INNNJWJRHYNOCF-UHFFFAOYSA-N
• SMILES： C(NC1=C2C(C=CC=C2)=C(OC)C=C1)(=O)C1=CC=CC=C1S(C)(=O)=O

Computed Properties

• Exact Mass: 355.08782920g/mol
• Monoisotopic Mass: 355.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 80.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-methanesulfonyl-N-(4-methoxynaphthalen-1-yl)benzamide

Introduction to 2-Methanesulfonyl-N-(4-Methoxynaphthalen-1-yl)benzamide (CAS No. 898435-79-5)

2-Methanesulfonyl-N-(4-methoxynaphthalen-1-yl)benzamide, with the CAS number 898435-79-5, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methanesulfonyl group, a methoxy-substituted naphthalene ring, and a benzamide moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-methanesulfonyl-N-(4-methoxynaphthalen-1-yl)benzamide can be represented as follows:

C18H16N2O4S. The molecular weight of this compound is approximately 356.39 g/mol. The presence of the methoxy group on the naphthalene ring and the methanesulfonyl group on the benzamide moiety imparts specific physicochemical properties, such as solubility, stability, and reactivity, which are crucial for its biological activity.

In recent years, 2-methanesulfonyl-N-(4-methoxynaphthalen-1-yl)benzamide has been extensively studied for its potential as a therapeutic agent. One of the key areas of research has been its anti-inflammatory properties. Studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-methanesulfonyl-N-(4-methoxynaphthalen-1-yl)benzamide has also been investigated for its potential anticancer activities. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action involves the modulation of signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells. These findings suggest that 2-methanesulfonyl-N-(4-methoxynaphthalen-1-yl)benzamide could be a valuable lead compound for the development of novel anticancer drugs.

In addition to its therapeutic potential, 2-methanesulfonyl-N-(4-methoxynaphthalen-1-yl)benzamide has been explored for its use in diagnostic imaging. The unique structural features of this compound make it suitable for conjugation with imaging agents, such as fluorescent dyes or radioisotopes. This opens up possibilities for non-invasive monitoring of disease progression and treatment response in vivo.

The synthesis of 2-methanesulfonyl-N-(4-methoxynaphthalen-1-yl)benzamide typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the reaction of 4-methoxynaphthylamine with 2-methylsulfonylbenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using techniques such as column chromatography or recrystallization to obtain high-purity material suitable for further studies.

The safety profile of 2-methanesulfonyl-N-(4-methoxynaphthalen-1-yl)benzamide is an important consideration in its development as a therapeutic agent. Preclinical studies have shown that this compound exhibits low toxicity in animal models, with no significant adverse effects observed at therapeutic doses. However, further safety evaluations are necessary to ensure its safe use in humans.

In conclusion, 2-methanesulfonyl-N-(4-methoxynaphthalen-1-yl)benzamide (CAS No. 898435-79-5) is a promising compound with diverse biological activities and potential applications in medicine. Its anti-inflammatory and anticancer properties make it a valuable candidate for further research and development. As ongoing studies continue to unravel its mechanisms of action and optimize its therapeutic potential, this compound holds great promise for addressing unmet medical needs in various diseases.